Cas no 921520-71-0 (N-4-(2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-2-oxoethyl)-1,3-thiazol-2-ylfuran-2-carboxamide)

• Product name: N-4-(2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-2-oxoethyl)-1,3-thiazol-2-ylfuran-2-carboxamide
• CAS No: 921520-71-0
• MF: C₁₇H₁₉N₃O₅S
• MW: 377.41486287117
• CID: 6032900
• PubChem ID: 41227077

N-4-(2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-2-oxoethyl)-1,3-thiazol-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-2-oxoethyl)-1,3-thiazol-2-ylfuran-2-carboxamide
• 2-Furancarboxamide, N-[4-[2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-2-oxoethyl]-2-thiazolyl]-
• AKOS024628322
• N-[4-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• 921520-71-0
• N-[4-(2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-2-oxoethyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• F2202-0941
• N-(4-(2-oxo-2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethyl)thiazol-2-yl)furan-2-carboxamide

• Inchi： 1S/C17H19N3O5S/c21-14(20-5-3-17(4-6-20)24-8-9-25-17)10-12-11-26-16(18-12)19-15(22)13-2-1-7-23-13/h1-2,7,11H,3-6,8-10H2,(H,18,19,22)
• InChI Key： QQHXUBIYGKUCFR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NC(CC(N2CCC3(OCCO3)CC2)=O)=CS1)=O

Computed Properties

• Exact Mass: 377.10454189g/mol
• Monoisotopic Mass: 377.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on N-4-(2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-2-oxoethyl)-1,3-thiazol-2-ylfuran-2-carboxamide

Chemical Compound CAS No 921520-71-0: A Comprehensive Overview

The compound with CAS No 921520-71-0, known as N-4-(2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-2-oxoethyl)-1,3-thiazol-2-ylfuran-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug delivery systems and advanced materials. Recent studies have highlighted its ability to act as a versatile platform for functionalization, making it a promising candidate for various industrial and therapeutic applications.

The molecular structure of this compound is characterized by a spiro ring system, which consists of a fused 1,4-dioxane and an 8-membered azaspiro ring. This spiro structure is further connected to a thiazole moiety and a furan carboxamide group. The presence of these functional groups imparts the compound with unique electronic and steric properties, enabling it to participate in a wide range of chemical reactions. Researchers have recently explored its potential as a building block for constructing bioactive molecules, particularly in the development of anti-cancer agents and neuroprotective drugs.

One of the most intriguing aspects of this compound is its ability to undergo selective chemical transformations. For instance, the thiazole ring can be easily modified to introduce various substituents, thereby expanding its functional versatility. This property has been exploited in the synthesis of novel antibiotics and anti-inflammatory agents. Furthermore, the furan carboxamide group has been shown to exhibit strong binding affinity towards certain protein targets, making it a valuable component in drug design.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the spiro ring system exhibits significant conjugation effects, which enhance its stability and reactivity. These findings have paved the way for the development of new synthetic routes that can efficiently produce this compound on an industrial scale.

In terms of applications, this compound has shown promise in the field of nanotechnology. Its ability to self-assemble into ordered nanostructures has been leveraged in the creation of novel materials for electronic devices and sensors. Additionally, its compatibility with biological systems has made it a candidate for use in biodegradable polymers and eco-friendly packaging materials.

Looking ahead, the potential applications of CAS No 921520-71-0 are expected to expand further as researchers continue to explore its properties. Ongoing studies are focusing on optimizing its synthesis process and investigating its biocompatibility for use in medical implants and tissue engineering scaffolds.

In conclusion, N-4-(2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-2-oxoethyl)-1,3-thiazol-2-ylfuran-2-carboxamide represents a remarkable example of how complex molecular architectures can be harnessed for diverse applications. With its unique structural features and versatile functional groups, this compound is poised to play a pivotal role in advancing both scientific research and industrial innovation.